Cas no 1261838-79-2 (2,5'-Dichloro-2'-fluoropropiophenone)

• Product Name: 2,5'-Dichloro-2'-fluoropropiophenone
• CAS No: 1261838-79-2
• MF: C₉H₇Cl₂FO
• MW: 221.055684328079
• CID: 4797364
• Update Time: 2025-06-10

2,5'-Dichloro-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,5'-Dichloro-2'-fluoropropiophenone

• Inchi： 1S/C9H7Cl2FO/c1-5(10)9(13)7-4-6(11)2-3-8(7)12/h2-5H,1H3
• InChI Key： CGIJLIHEGRYGFL-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=C(C=1)Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2,5'-Dichloro-2'-fluoropropiophenone

Recent Advances in the Study of 2,5'-Dichloro-2'-fluoropropiophenone (CAS: 1261838-79-2): A Comprehensive Research Brief

2,5'-Dichloro-2'-fluoropropiophenone (CAS: 1261838-79-2) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding this compound, focusing on its chemical properties, synthetic applications, and pharmacological potential.

One of the most notable advancements in the study of 2,5'-Dichloro-2'-fluoropropiophenone is its role in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound as a building block for the preparation of fluorinated analogs of known drugs, demonstrating its versatility in medicinal chemistry. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of fluorinated kinase inhibitors, which showed improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In addition to its synthetic applications, 2,5'-Dichloro-2'-fluoropropiophenone has been investigated for its potential biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that it could serve as a lead compound for the development of new anti-inflammatory agents. However, further in vivo studies are required to validate these observations and elucidate the underlying mechanisms of action.

The chemical stability and reactivity of 2,5'-Dichloro-2'-fluoropropiophenone have also been subjects of recent research. Spectroscopic and computational studies have provided insights into its electronic structure and reactivity patterns, which are crucial for optimizing its use in synthetic chemistry. For example, density functional theory (DFT) calculations have revealed the influence of the fluorine substituent on the compound's reactivity, offering valuable guidance for the design of more efficient synthetic routes.

Despite these promising developments, challenges remain in the large-scale production and application of 2,5'-Dichloro-2'-fluoropropiophenone. Issues such as regioselectivity in reactions and the need for environmentally friendly synthetic methods are areas of ongoing research. Recent efforts have focused on developing catalytic systems that can improve the efficiency and sustainability of its synthesis, aligning with the broader goals of green chemistry.

In conclusion, 2,5'-Dichloro-2'-fluoropropiophenone (CAS: 1261838-79-2) represents a valuable compound in the toolkit of medicinal and synthetic chemists. Its unique chemical properties and potential biological activities make it a promising candidate for further exploration. Future research should aim to address the current limitations and expand its applications in drug discovery and development. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in the pharmaceutical industry.